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Introduction
Amphotericin B is a polyene antimycotic agent widely used in cell culture to prevent or

eliminate fungal (yeast and mold) contamination. It acts by binding to ergosterol, a major

component of fungal cell membranes, leading to the formation of transmembrane channels.

This disrupts membrane integrity, causing leakage of intracellular contents and ultimately

fungal cell death.[1][2][3] While highly effective, its poor solubility in aqueous solutions at

physiological pH presents a challenge for its use in cell culture media. This document provides

detailed protocols for the proper dissolution and use of Amphotericin B trihydrate to ensure

efficacy and minimize potential cytotoxicity to mammalian cells.
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Solvent Concentration Observations Reference

Dimethyl Sulfoxide

(DMSO)
30-40 mg/mL Yields a hazy solution. [4][5]

Dimethylformamide

(DMF)
2-4 mg/mL - [4][5]

Water (pH 6-7) Insoluble - [4][5][6]

Water (pH 2 or 11) Soluble - [4][5][6]

Sterile Water (with

solubilizing agents*)
2.5 mg/mL

Yields a slightly hazy

yellow solution.
[4]

*Commercial preparations of Amphotericin B for cell culture are often supplied as a powder with

solubilizing agents like sodium deoxycholate and sodium phosphate.[7][8]

Recommended Concentrations for Cell Culture
Application Concentration Reference

Routine Prophylaxis 0.25 - 2.5 µg/mL [7]

Elimination of Existing

Contamination
5 - 10 mg/L (µg/mL) [4][5]

Stability of Amphotericin B Solutions
Storage Condition Duration of Stability Reference

In culture at 37°C Up to 3 days [4][5]

Refrigerated at 2-8°C (stock

solution)
2-3 weeks

Frozen at -20°C (stock

solution)
Long-term

Freeze-thaw cycles
2-3 cycles without appreciable

loss of potency
[9]
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Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock
Solution from Powder (Using DMSO)
This protocol is suitable for pure Amphotericin B trihydrate powder without pre-mixed

solubilizing agents.

Materials:

Amphotericin B trihydrate powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

Sterile-filterable syringe and a 0.22 µm syringe filter (optional, see note)

Sterile, light-protecting cryovials for aliquots

Procedure:

Pre-warm DMSO: Warm the DMSO to room temperature to ensure it is completely liquid.

Weigh Amphotericin B: In a sterile environment (e.g., a laminar flow hood), weigh the desired

amount of Amphotericin B trihydrate powder.

Dissolution:

Aseptically transfer the powder to a sterile conical tube.

Add the required volume of DMSO to achieve a stock concentration of 2.5 mg/mL. For

example, to prepare 10 mL of stock solution, dissolve 25 mg of Amphotericin B in 10 mL of

DMSO.

Vortex the solution thoroughly until the powder is dissolved. The resulting solution may be

hazy.[4]
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Sterilization (Optional): Aqueous solutions of Amphotericin B are generally not suitable for

sterile filtration due to poor solubility.[4][5] However, if a DMSO stock solution is prepared, it

can be filter-sterilized using a 0.22 µm syringe filter.

Aliquoting and Storage:

Dispense the stock solution into sterile, light-protecting cryovials in volumes suitable for

your experimental needs to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term stability.

Protocol 2: Reconstitution of Commercial Amphotericin
B Preparations (with Solubilizing Agents)
This protocol is for commercially available Amphotericin B powders that contain solubilizing

agents like sodium deoxycholate.

Materials:

Commercial Amphotericin B powder for cell culture

Sterile, deionized water or Water for Injection (WFI)

Sterile, conical centrifuge tubes

Sterile, light-protecting cryovials for aliquots

Procedure:

Review Manufacturer's Instructions: Always refer to the product datasheet for the specific

reconstitution instructions provided by the manufacturer.

Reconstitution:

In a sterile environment, add the specified volume of sterile water to the vial containing the

Amphotericin B powder. A common reconstitution is 25 mg of the powder in 10 mL of

sterile water to yield a 2.5 mg/mL stock solution.[4]
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Aseptically swirl or vortex the vial until the powder is fully suspended. The resulting

solution will likely be a slightly hazy, yellow suspension.[4] There is no need to filter

sterilize this solution.[4]

Aliquoting and Storage:

Dispense the reconstituted solution into sterile, light-protecting cryovials.

Store the aliquots at -20°C.

Protocol 3: Preparation of Working Solution in Cell
Culture Medium
Materials:

Amphotericin B stock solution (from Protocol 1 or 2)

Complete cell culture medium (e.g., DMEM with 10% FBS and Penicillin-Streptomycin)

Procedure:

Thaw Stock Solution: Thaw an aliquot of the Amphotericin B stock solution at room

temperature, protected from light.

Dilution:

Under sterile conditions, add the appropriate volume of the stock solution to your complete

cell culture medium to achieve the desired final concentration. For a final concentration of

2.5 µg/mL using a 2.5 mg/mL stock solution, add 1 mL of the stock solution to 1 liter of cell

culture medium (a 1:1000 dilution).

Mix the medium thoroughly by gentle inversion.

Use and Storage:

The medium containing Amphotericin B is now ready for use.
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Store the supplemented medium at 2-8°C and use within a few days, as Amphotericin B is

stable in culture at 37°C for up to 3 days.[4][5]

Visualizations
Mechanism of Action of Amphotericin B

Mechanism of Action of Amphotericin B

Amphotericin B

Binding

Ergosterol
(in Fungal Cell Membrane)

Transmembrane Pore Formation

Leakage of Intracellular Ions
(K+, Na+, H+)

Fungal Cell Death

Click to download full resolution via product page

Caption: Mechanism of Amphotericin B action on fungal cells.
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Workflow: Amphotericin B Preparation for Cell Culture
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Caption: Workflow for preparing Amphotericin B solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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